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Compound of Interest

Compound Name: L-Lysine L-Aspartate

Cat. No.: B1675770 Get Quote

Technical Support Center: L-Lysine L-Aspartate
Solubility
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

low solubility of L-Lysine L-Aspartate, particularly at neutral pH.

Frequently Asked Questions (FAQs)
Q1: What is L-Lysine L-Aspartate and why is its solubility pH-dependent?

A1: L-Lysine L-Aspartate is an amino acid salt formed from the basic amino acid L-Lysine and

the acidic amino acid L-Aspartic acid. The solubility of this compound is highly dependent on

the pH of the solution. This is because both L-Lysine and L-Aspartic acid have ionizable groups

(amino and carboxyl groups) whose charge state changes with pH. At a specific pH, known as

the isoelectric point (pI), the net charge of the molecule is zero, leading to minimal solubility.[1]

[2]

Q2: I'm observing low solubility of L-Lysine L-Aspartate in my neutral buffer (pH ~7.0). Is this

expected?

A2: Yes, this is expected. The isoelectric point (pI) of L-Lysine L-Aspartate is near neutral pH.

At the pI, the molecule exists as a zwitterion with a net neutral charge, which minimizes its
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interaction with water molecules and results in its lowest solubility.[1] To achieve higher

solubility, the pH of the solution needs to be adjusted away from this point.

Q3: How can I increase the solubility of L-Lysine L-Aspartate in my aqueous solution?

A3: The most effective method to increase the solubility of L-Lysine L-Aspartate is to adjust

the pH of the solution.[1][3]

Acidic Conditions (pH < pI): Lowering the pH by adding a small amount of a suitable acid

(e.g., dilute HCl or acetic acid) will protonate the carboxyl groups, resulting in a net positive

charge and increased solubility.

Basic Conditions (pH > pI): Increasing the pH by adding a small amount of a suitable base

(e.g., dilute NaOH or ammonium hydroxide) will deprotonate the amino groups, resulting in a

net negative charge and increased solubility.[1]

Q4: Are there other factors besides pH that can affect the solubility of L-Lysine L-Aspartate?

A4: Yes, several other factors can influence solubility:

Temperature: Gently warming the solution can increase solubility, but caution must be

exercised to avoid degradation of the compound.

Ionic Strength: The presence of other salts can either increase ("salting-in") or decrease

("salting-out") the solubility of amino acids.[4][5]

Co-solvents: In some cases, the addition of a small amount of a water-miscible organic

solvent, like ethanol or DMSO, can help to disrupt intermolecular interactions and improve

solubility.[1]

Q5: Can L-Lysine L-Aspartate be used to improve the solubility of other compounds?

A5: L-Lysine itself has been investigated as a solubility enhancer for poorly soluble drugs, often

referred to as Biopharmaceutical Classification System (BCS) Class II and IV drugs.[6][7] It can

form salts or complexes with these drugs, increasing their dissolution rate and overall solubility.
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This guide provides a systematic approach to resolving low solubility issues with L-Lysine L-
Aspartate.

Problem: L-Lysine L-Aspartate powder is not dissolving
in a neutral aqueous buffer.
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Low pH (Acidic)

Neutral pH (pI)

High pH (Basic)

L-Lysine(+)-L-Aspartate(+) Net Positive Charge High Solubility

L-Lysine(+)-L-Aspartate(-) Zwitterion (Net Neutral Charge) Low Solubility

L-Lysine(0)-L-Aspartate(-) Net Negative Charge High Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Troubleshooting low solubility of L-Lysine L-Aspartate in
neutral pH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675770#troubleshooting-low-solubility-of-l-lysine-l-
aspartate-in-neutral-ph]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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